Cas no 2060057-42-1 (1-(4-fluorophenyl)-1H-1,2,3-triazole-4-sulfonyl chloride)

• Product Name: 1-(4-fluorophenyl)-1H-1,2,3-triazole-4-sulfonyl chloride
• CAS No: 2060057-42-1
• MF: C₈H₅ClFN₃O₂S
• MW: 261.660602331162
• MDL: MFCD30498880
• CID: 5173751
• PubChem ID: 125451864
• Update Time: 2025-06-09

1-(4-fluorophenyl)-1H-1,2,3-triazole-4-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 1-(4-Fluorophenyl)triazole-4-sulfonyl chloride
• 1-(4-fluorophenyl)-1H-1,2,3-triazole-4-sulfonyl chloride

• MDL： MFCD30498880
• Inchi： 1S/C8H5ClFN3O2S/c9-16(14,15)8-5-13(12-11-8)7-3-1-6(10)2-4-7/h1-5H
• InChI Key： DUDSCBYJSVTZIL-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C(F)C=C2)C=C(S(Cl)(=O)=O)N=N1

Additional information on 1-(4-fluorophenyl)-1H-1,2,3-triazole-4-sulfonyl chloride

1-(4-Fluorophenyl)-1H-1,2,3-triazole-4-sulfonyl chloride (CAS No. 2060057-42-1): An Overview of Its Structure, Synthesis, and Applications in Medicinal Chemistry

1-(4-Fluorophenyl)-1H-1,2,3-triazole-4-sulfonyl chloride (CAS No. 2060057-42-1) is a versatile compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential applications. This compound belongs to the class of triazole derivatives, which are known for their broad spectrum of biological activities, including antifungal, antibacterial, and anticancer properties. In this article, we will delve into the chemical structure, synthesis methods, and recent research advancements involving this compound.

Chemical Structure and Properties

The chemical structure of 1-(4-fluorophenyl)-1H-1,2,3-triazole-4-sulfonyl chloride is characterized by a 1,2,3-triazole ring substituted with a 4-fluorophenyl group and a sulfonyl chloride moiety. The triazole ring is a five-membered heterocyclic compound with two nitrogen atoms and three carbon atoms. The presence of the fluorine atom in the phenyl group imparts unique electronic and steric properties to the molecule, making it an attractive candidate for various chemical modifications and biological studies.

The sulfonyl chloride functional group is highly reactive and can readily undergo nucleophilic substitution reactions. This reactivity makes 1-(4-fluorophenyl)-1H-1,2,3-triazole-4-sulfonyl chloride a valuable intermediate in the synthesis of more complex molecules. The compound is typically obtained as a white solid and is soluble in common organic solvents such as dichloromethane and dimethylformamide (DMF).

Synthesis Methods

The synthesis of 1-(4-fluorophenyl)-1H-1,2,3-triazole-4-sulfonyl chloride can be achieved through several routes. One common method involves the reaction of 4-fluorophenylacetylene with azide in the presence of a copper(I) catalyst to form the corresponding 1-(4-fluorophenyl)-1H-1,2,3-triazole. Subsequent sulfonation with chlorosulfonic acid yields the desired product. This synthetic approach is well-documented in the literature and has been optimized for high yields and purity.

An alternative synthetic route involves the reaction of 4-fluorophenylacetonitrile with sodium azide to form the azide intermediate, followed by cycloaddition with propargyl alcohol in the presence of a copper(I) catalyst. The resulting triazole derivative can then be sulfonated to obtain 1-(4-fluorophenyl)-1H-1,2,3-triazole-4-sulfonyl chloride. This method offers flexibility in terms of starting materials and reaction conditions.

Applications in Medicinal Chemistry

1-(4-Fluorophenyl)-1H-1,2,3-triazole-4-sulfonyl chloride has shown promise in various medicinal chemistry applications due to its unique structural features and reactivity. One area of significant interest is its use as a building block for the synthesis of potent inhibitors targeting specific enzymes involved in disease pathways.

Recent studies have explored the potential of triazole derivatives as inhibitors of protein kinases, which are key regulators of cellular signaling pathways implicated in cancer development. For example, researchers have synthesized a series of triazole-based compounds derived from 1-(4-fluorophenyl)-1H-1,2,3-triazole-4-sulfonyl chloride and evaluated their inhibitory activity against specific kinases such as AKT and MAPK. These studies have demonstrated that certain derivatives exhibit high selectivity and potency against these targets.

In addition to kinase inhibition, triazole derivatives have also been investigated for their antimicrobial properties. The presence of the fluorine atom in the phenyl group can enhance the lipophilicity and cell membrane permeability of these compounds, making them effective against both Gram-positive and Gram-negative bacteria. Recent research has shown that triazole-based compounds derived from 1-(4-fluorophenyl)-1H-1,2,3-triazole-4-sulfonyl chloride exhibit broad-spectrum antibacterial activity against multidrug-resistant strains.

Clinical Trials and Future Directions

The promising results from preclinical studies have led to increased interest in advancing triazole-based compounds into clinical trials. Several compounds derived from 1-(4-fluorophenyl)-1H-1,2,3-triazole-4-sulfonyl chloride are currently being evaluated for their safety and efficacy in treating various diseases. For instance, one such compound has shown promising results in Phase I clinical trials for treating solid tumors by inhibiting key signaling pathways involved in cancer progression.

Further research is ongoing to optimize the pharmacokinetic properties of these compounds and improve their therapeutic index. Computational methods such as molecular docking and virtual screening are being employed to identify novel derivatives with enhanced potency and selectivity. These efforts aim to develop more effective treatments for diseases with unmet medical needs.

Conclusion

1-(4-Fluorophenyl)-1H-1,2,3-triazole-4-sulfonyl chloride (CAS No. 2060057-42-1) is a versatile compound with significant potential in medicinal chemistry. Its unique chemical structure and reactivity make it an attractive building block for synthesizing more complex molecules with diverse biological activities. Ongoing research continues to uncover new applications for this compound in drug discovery and development. As our understanding of its properties deepens, it is likely that even more innovative uses will emerge in the future.